4-[4-(5-Ethyl-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]pyridine-2-carbonitrile

• IUPAC Name: 4-[4-(5-ethyl-1H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C16H18N6O/c1-2-14-19-15(21-20-14)11-4-7-22(8-5-11)16(23)12-3-6-18-13(9-12)10-17/h3,6,9,11H,2,4-5,7-8H2,1H3,(H,19,20,21)
• InChI Key: CETIPPUCFOUNGR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)C2CCN(CC2)C(=O)C3=CC(=NC=C3)C#N
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol

Description

1,2,4-Triazole is a type of heterocyclic compound. It is a five-membered ring structure containing two carbon atoms and three nitrogen atoms. The 1,2,4-triazole moiety is present in many pharmacologically active compounds and is known to exhibit a wide range of biological activities.

Synthesis Analysis

The 1,2,4-triazole ring system can be synthesized by the copper-catalyzed click reaction of azides with alkynes. This method is widely used due to its efficiency and the stability of the 1,2,4-triazole products.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives can be confirmed by various spectroscopic techniques such as IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can participate in various chemical reactions. For example, they can undergo reactions with different electrophiles and nucleophiles due to the presence of multiple nitrogen atoms in the triazole ring.

Physical And Chemical Properties Analysis

1,2,4-Triazole derivatives exhibit various physical and chemical properties. For instance, they are known for their thermal stability. The exact properties can vary depending on the specific structure of the derivative.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on their chemical structure and the target they interact with. For example, some 1,2,4-triazole derivatives have been found to inhibit the proliferation of cancer cells by inducing apoptosis.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazole derivatives can vary widely depending on their specific structure. Some derivatives have been found to exhibit cytotoxic effects towards certain cancer cell lines, while showing very weak cytotoxic effects towards normal cells.

Future Directions

The 1,2,4-triazole moiety is a promising scaffold in medicinal chemistry due to its wide range of biological activities. Future research could focus on the design and synthesis of new 1,2,4-triazole derivatives with improved pharmacological properties.